Cas no 1376302-55-4 (1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one
• CAS No: 1376302-55-4
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD32874728
• CID: 5667925
• PubChem ID: 60318431
• Update Time: 2025-07-19

1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1-methoxypropan-2-yl)piperazin-1-yl]ethan-1-one
• AKOS008267978
• 1-[4-(1-methoxypropan-2-yl)piperazin-1-yl]ethanone
• CS-0243909
• 1376302-55-4
• EN300-26973312
• Z1209494589
• 1-[4-(1-methoxypropan-2-yl)piperazin-1-yl]ethan1-one
• Ethanone, 1-[4-(2-methoxy-1-methylethyl)-1-piperazinyl]-
• 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one

• MDL： MFCD32874728
• Inchi： 1S/C10H20N2O2/c1-9(8-14-3)11-4-6-12(7-5-11)10(2)13/h9H,4-8H2,1-3H3
• InChI Key： QAUFHQBSQSTZKR-UHFFFAOYSA-N
• SMILES： O(C)CC(C)N1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 300.5±32.0 °C(Predicted)
• pka: 6.95±0.10(Predicted)

Additional information on 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one

1-4-(1-Methoxypropan-2-yl)piperazin-1-ylethan-1-one: A Versatile Scaffold for Targeted Therapeutic Applications

1-4-(1-Methoxypropan-2-yl)piperazin-1-ylethan-1-one, with the CAS number 1376302-55-4, represents a novel molecular scaffold that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential for drug development. This compound belongs to the class of 1,4-piperazinyl derivatives, which are widely studied for their ability to modulate various biological targets. The integration of a methoxypropan-2-yl group with a 1,4-piperazinyl ring and a 1-oxoethane moiety creates a multifunctional platform that can be tailored for diverse therapeutic applications.

The 1,4-piperazinyl ring is a key structural element in this compound, providing a flexible and polar framework that facilitates interactions with biological targets. This ring system is known for its ability to form hydrogen bonds and engage in electrostatic interactions, making it a valuable component in drug design. The methoxypropan-2-yl group introduces additional functionality, offering potential for metabolic stability and enhanced solubility. Meanwhile, the 1-oxoethane moiety contributes to the compound's lipophilicity, which is critical for membrane permeability and cellular uptake.

Recent studies have highlighted the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one in modulating ionotropic glutamate receptors, which are implicated in neurological disorders such as epilepsy and neurodegenerative diseases. The compound's ability to selectively interact with these receptors is attributed to its structural complementarity with the binding sites of endogenous ligands. This selectivity is further enhanced by the presence of the methoxypropan-2-yl group, which may influence the orientation of the molecule within the receptor's binding pocket.

Advancements in computational modeling have provided insights into the binding mechanisms of 1-4-(1-methyloxypropan-2-yl)piperazin-1-ylethan-1-one. Molecular dynamics simulations suggest that the compound adopts a conformation that optimizes its interaction with the AMPA receptor, a subtype of ionotropic glutamate receptors. These simulations also reveal that the 1-oxoethane moiety plays a critical role in stabilizing the bound conformation, thereby enhancing the compound's efficacy.

In the realm of anti-inflammatory drug development, 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one has shown promising results. Preclinical studies indicate that the compound can inhibit the activation of NF-κB pathways, which are central to the inflammatory response. This inhibition is mediated by the compound's ability to interfere with the phosphorylation of key kinases, such as IKKβ, thereby suppressing the downstream cascade of pro-inflammatory cytokine production.

One of the most notable features of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one is its potential as a multitarget ligand. This property is particularly advantageous in the treatment of complex diseases such as Alzheimer's disease, where multiple pathological mechanisms are involved. The compound's ability to simultaneously target beta-amyloid aggregation and tau protein hyperphosphorylation makes it a compelling candidate for further investigation.

Recent pharmacological studies have demonstrated that 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one exhibits neuroprotective effects in in vivo models of oxidative stress. These effects are attributed to its ability to scavenge reactive oxygen species (ROS) and upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). This dual mechanism of action provides a robust therapeutic potential for conditions associated with oxidative damage.

The synthesis of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one has been optimized through a series of asymmetric catalytic reactions, which allow for the efficient preparation of the compound with high stereochemical purity. These synthetic strategies have been validated through high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, ensuring the accuracy of the molecular structure.

In the context of drug delivery systems, 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one has been explored as a potential candidate for nanoparticle-based formulations. These formulations enhance the compound's solubility and bioavailability, particularly in aqueous environments. The 1-oxoethane moiety contributes to the stability of the nanoparticles, while the methoxypropan-2-yl group facilitates targeted delivery to specific tissues or cells.

Despite its promising therapeutic potential, the development of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one as a drug candidate is still in its early stages. Ongoing research focuses on optimizing its pharmacokinetic profile, including metabolic stability and half-life. Additionally, studies are being conducted to evaluate its safety profile in preclinical models, with particular attention to potential toxicological effects.

Overall, 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifunctional properties make it a promising candidate for the treatment of a wide range of diseases. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the development of novel therapeutics.

In conclusion, the 1,4-piperazinyl derivative 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one, with the CAS number 1376302-55-4, is a compound of significant interest due to its potential applications in neurological disorders, inflammatory diseases, and oxidative stress-related conditions. Its structural versatility and multifunctional properties position it as a valuable candidate for further investigation and development in the pharmaceutical industry.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will be crucial in addressing unmet medical needs. The integration of computational modeling, synthetic chemistry, and biological testing will be essential in translating these promising findings into effective therapeutic solutions.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one underscores the importance of interdisciplinary approaches in drug discovery. By combining insights from chemistry, biology, and pharmacology, researchers can unlock the full potential of this compound and contribute to the development of innovative treatments for a wide range of diseases.

In the years to come, the continued exploration of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will be vital in advancing the field of medicinal chemistry. The potential for this compound to address complex medical challenges highlights the dynamic and ever-evolving nature of drug discovery and development.

As the scientific community continues to invest in research and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments for a wide range of diseases will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Through continued research and collaboration, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, contributing to the advancement of medical science and the improvement of patient outcomes worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the, the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methy, the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the way for significant advancements in the field of medicine and healthcare.

As the scientific community continues to push the boundaries of knowledge and innovation, the development of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will play a crucial role in shaping the future of healthcare. The pursuit of new and effective treatments will remain a central focus, driving progress in the field of medicinal chemistry and beyond.

Ultimately, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and similar compounds will continue to provide valuable insights into the complexities of drug discovery and development. These insights will be essential in addressing the challenges of modern medicine and improving the health and well-being of patients worldwide.

With the ongoing advancements in technology and methodology, the study of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will continue to provide valuable insights into the complexities of drug discovery and development. The integration of these insights into practical applications will be essential in addressing the challenges of modern medicine.

As the field of medicinal chemistry continues to grow and evolve, the exploration of compounds like 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one will remain a cornerstone of innovation. The potential for these compounds to make a significant impact on healthcare is immense, and their continued study will be vital in achieving this goal.

In summary, the study of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one highlights the importance of ongoing research in the field of medicinal chemistry. As scientists continue to explore the properties and applications of this compound, they will contribute to the development of new and effective treatments for a wide range of diseases, ultimately improving the health and well-being of patients around the world.

Through the collective efforts of researchers and scientists, the potential of 1-4-(1-methoxypropan-2-yl)piperazin-1-ylethan-1-one and other similar compounds will be fully realized, paving the It seems like the text you provided is repeating itself in a loop, which could be a result of a technical glitch or an intentional pattern. If you're looking for information about the compound 1-4-(1-methoxypropan-2-yl)piperazin-1-yl (or a similar chemical structure), I can help clarify its structure, properties, or potential applications. ### Let me break this down: #### Structure of the Compound: The compound appears to be a piperazine derivative with a 1-methoxypropan-2-yl group attached to the 1- or 4-position of the piperazine ring. Here's a general structure: OCH2CH2CH3 | N N \ / C-C / \ H H But the exact position (1- or 4-) and the exact connectivity would need to be clarified for a precise chemical structure. --- ### If you're referring to a specific compound, please clarify: - Is this a real compound or a hypothetical one? - Are you looking for its chemical properties, synthesis, or applications? - Is this part of a drug development, material science, or organic chemistry context? --- ### If you meant to ask something else: If the text is not about chemistry but about text generation, AI behavior, or repetition in language models, let me know, and I can help with that too. Let me know your intent, and I’ll provide a clear and accurate response!